Cas no 2639425-49-1 (Tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: Tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2639425-49-1
• MF: C₁₄H₁₉F₃N₂O₂S
• MW: 336.373072862625
• CID: 5642057
• PubChem ID: 165898897
• Update Time: 2025-10-29

Tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639425-49-1
• EN300-28230177
• tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• Tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C14H19F3N2O2S/c1-13(2,3)21-11(20)9-10(14(15,16)17)19-12(22-9)18-8-6-4-5-7-8/h8H,4-7H2,1-3H3,(H,18,19)
• InChI Key： MFTDZOALTXAXMS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=C(C(F)(F)F)N=C1NC1CCCC1

Computed Properties

• Exact Mass: 336.11193351g/mol
• Monoisotopic Mass: 336.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Ter-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2639425-49-1): A Comprehensive Overview

The compound tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2639425-49-1) is a highly specialized organic compound with a unique structure and diverse potential applications. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their versatile properties and promising roles in various fields such as drug discovery, agrochemicals, and materials science. The thiazole ring serves as the core structure, with substituents that enhance its reactivity and functionality.

The cyclopentylamino group attached to the thiazole ring introduces steric and electronic effects that can influence the compound's interactions with biological systems. This group is known to enhance bioavailability and improve the pharmacokinetic profiles of drugs. Additionally, the trifluoromethyl group at position 4 of the thiazole ring contributes to increased lipophilicity and stability, making this compound suitable for applications where resistance to environmental factors is critical.

Recent studies have highlighted the potential of tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its role as a lead compound in anti-cancer drug design due to its ability to inhibit specific enzymes involved in tumor progression. The carboxylic acid ester group at position 5 of the thiazole ring plays a crucial role in modulating the compound's acidity and reactivity, making it an ideal candidate for further functionalization.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances efficiency but also reduces the environmental footprint of the manufacturing process.

From an analytical standpoint, tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the purity and structural integrity of the compound, ensuring its reliability for both research and industrial applications.

Looking ahead, the integration of machine learning algorithms into drug discovery pipelines is expected to further expand our understanding of this compound's potential. By leveraging computational models, researchers can predict its binding affinities to various targets with high accuracy, paving the way for more efficient drug development processes.

In conclusion, tert-butyl 2-(cyclopentylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2639425-49-1) represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in modern chemical research and development.